![molecular formula C12H14N2O2 B8629124 6-(4-Carboxybutyl)-imidazo[1,5-a]pyridine](/img/structure/B8629124.png)
6-(4-Carboxybutyl)-imidazo[1,5-a]pyridine
Cat. No. B8629124
M. Wt: 218.25 g/mol
InChI Key: ICAZJGGPGBCINH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)CCCCc1ccc2cncn2c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][CH2:19][OH:20].[CH3:1][O:2][C:3](=[O:4])[CH2:5][CH2:6][CH2:7][CH2:8][c:9]1[cH:10][cH:11][c:12]2[n:13]([cH:14]1)[cH:15][n:16][cH:17]2.[Na+:22].[OH-:21].[OH2:23]>>[O:2]=[C:3]([OH:4])[CH2:5][CH2:6][CH2:7][CH2:8][c:9]1[cH:10][cH:11][c:12]2[n:13]([cH:14]1)[cH:15][n:16][cH:17]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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COC(=O)CCCCc1ccc2cncn2c1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)CCCCc1ccc2cncn2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)CCCCc1ccc2cncn2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
